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Compound of Interest

Compound Name: 3-Methoxy-3-methylbutane-1-thiol
CAS No.: 1228531-20-1
Cat. No.: B3390779
Get Quote
. J

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the chemical compound 3-Methoxy-3-methylbutane-1-thiol. A
thorough investigation of publicly available scientific literature and chemical databases reveals
a significant scarcity of in-depth technical data for this specific molecule. While its chemical
structure and CAS number are confirmed, comprehensive experimental protocols, quantitative
physicochemical data, and associated biological pathways are not well-documented. This guide
provides the available information and outlines a theoretical synthetic approach, drawing
parallels with its well-characterized alcohol analog, 3-Methoxy-3-methylbutan-1-ol.

Compound Identification and Structure
Chemical Name: 3-Methoxy-3-methylbutane-1-thiol

CAS Number: 1228531-20-1[1]

Molecular Formula: CeH140S
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Molecular Weight: 134.24 g/mol
Structure:
Caption: Chemical structure of 3-Methoxy-3-methylbutane-1-thiol.

Physicochemical Data

Quantitative experimental data for 3-Methoxy-3-methylbutane-1-thiol is not readily available
in published literature. The table below contrasts the limited information for the target thiol with
the extensive data available for its alcohol analog, 3-Methoxy-3-methylbutan-1-ol.

T 3-Methoxy-3- - 3-Methoxy-3-mefhylbutan-
methylbutane-1-thiol 1-ol (for comparison)

CAS Number 1228531-20-1 56539-66-3

Molecular Formula CeH140S CeH1402[2]

Molecular Weight 134.24 g/mol 118.17 g/mol

Boiling Point 159.1+23.0 °C (Predicted) 173-175 °C

Density Not Available 0.926 g/mL at 20 °C

Refractive Index Not Available n20/D 1.428

Flash Point Not Available 71 °C (closed cup)

Water Solubility Not Available Miscible[3]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, or application of
3-Methoxy-3-methylbutane-1-thiol are not available in the current scientific literature.
However, a plausible synthetic route can be proposed based on established chemical
transformations for converting alcohols to thiols.

Hypothetical Synthesis from 3-Methoxy-3-methylbutan-
1-ol
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The conversion of the precursor alcohol, 3-Methoxy-3-methylbutan-1-ol, to the target thiol is a
feasible synthetic strategy. A common method involves the activation of the primary alcohol
followed by nucleophilic substitution with a sulfur source. One such pathway is the Mitsunobu
reaction, or a two-step process involving conversion to an alkyl halide followed by substitution
with a thiolating agent.

Hypothetical Two-Step Protocol:
 Activation of the Hydroxyl Group (Tosylation):

o Dissolve 3-Methoxy-3-methylbutan-1-ol in a suitable aprotic solvent (e.g., dichloromethane
or pyridine) under an inert atmosphere (e.g., nitrogen or argon).

o Cool the solution in an ice bath (0 °C).
o Add p-toluenesulfonyl chloride (TsCI) portion-wise.

o Allow the reaction to stir at 0 °C and then warm to room temperature, monitoring by thin-
layer chromatography (TLC) until the starting material is consumed.

o Upon completion, quench the reaction with water and extract the product with an organic
solvent.

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the tosylate intermediate.

e Nucleophilic Substitution with a Thiol Source:
o Dissolve the crude tosylate in a polar aprotic solvent such as dimethylformamide (DMF).

o Add a sulfur nucleophile, such as sodium hydrosulfide (NaSH) or thiourea followed by
hydrolysis. Using thiourea can prevent the formation of a sulfide byproduct.[4][5]

o Heat the reaction mixture, monitoring for the formation of the thiol product by TLC or gas
chromatography (GC).

o After completion, cool the reaction, dilute with water, and extract with an organic solvent
(e.g., diethyl ether).
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o Wash the combined organic extracts, dry, and concentrate.

o Purify the crude product by distillation or column chromatography to obtain 3-Methoxy-3-
methylbutane-1-thiol.

3-Methoxy-3-methylbutan-1-ol

'

Activation of -OH Group
(e.g., Tosylation with TsCl, Pyridine)

‘

3-Methoxy-3-methylbutyl-1-tosylate
(Intermediate)

'

Nucleophilic Substitution
(e.g., NaSH or Thiourea/Hydrolysis)

3-Methoxy-3-methylbutane-1-thiol

Click to download full resolution via product page
Caption: Hypothetical synthesis of the target thiol from its alcohol precursor.

Signaling Pathways and Applications

There is no information available in scientific literature regarding any signaling pathways
associated with 3-Methoxy-3-methylbutane-1-thiol or its applications in drug development. Its
alcohol analog is primarily used as a solvent in paints, inks, and fragrances.[6][7]

Conclusion
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3-Methoxy-3-methylbutane-1-thiol is a chemical compound for which there is a notable
absence of detailed scientific data. While its basic identity is established, the lack of published
experimental protocols, physicochemical properties, and biological studies prevents a
comprehensive technical assessment. The information provided in this guide represents the
extent of currently available data. Further research would be required to fully characterize this
compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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